Cas no 6789-99-7 (4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole)

• Product Name: 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
• CAS No: 6789-99-7
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD30180430
• CID: 508691
• PubChem ID: 81247
• Update Time: 2025-06-09

4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-1H-benzotriazole
• 4,5,6,7-tetrahydro-2H-benzotriazole
• 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole
• EINECS 229-858-6
• MFCD30180430
• 4,5,6,7-tetrahydro-2H-1,2,3-benzotriazole
• 49636-05-7
• DTXSID4064476
• JYP449D5Y3
• AKOS028112560
• SCHEMBL502147
• 1H-Benzotriazole, 4,5,6,7-tetrahydro-
• 6789-99-7
• EN300-269359
• Z2472465848
• NS00022659
• F73364
• DTXCID4045189
• CKRLKUOWTAEKKX-UHFFFAOYSA-N

• MDL： MFCD30180430
• Inchi： 1S/C6H9N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H2,(H,7,8,9)
• InChI Key： CKRLKUOWTAEKKX-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=NN1

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.079647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.7

Experimental Properties

• Density: 1.219
• Boiling Point: 298.6°C at 760 mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.58
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole

4,5,6,7-Tetrahydro-1H-1,2,3-Benzotriazole (CAS No. 6789-99-7)

4,5,6,7-Tetrahydro-1H-1,2,3-benzotriazole

is a versatile organic compound with the CAS registry number 6789-99-7. This compound belongs to the class of benzotriazoles and is characterized by its unique structure and diverse applications. Recent studies have highlighted its potential in various fields such as materials science and pharmaceuticals due to its stability and reactivity under different conditions.

The molecular structure of 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole consists of a benzene ring fused with a triazole ring. The triazole moiety is known for its ability to form hydrogen bonds and coordinate with metal ions. These properties make it an attractive candidate for use in coordination chemistry and catalysis. Researchers have explored its ability to act as a ligand in transition metal complexes for applications in homogeneous catalysis.

One of the most significant recent findings related to this compound is its role in the development of novel materials with tailored electronic properties. Scientists have utilized its structure to design materials for energy storage applications such as supercapacitors and batteries. The compound's ability to form stable frameworks has been leveraged to create porous materials with high surface areas suitable for these purposes.

In the pharmaceutical industry, 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole has shown promise as a building block for drug discovery. Its ability to form bioisosteric replacements for existing drug molecules has been explored extensively. Recent studies have demonstrated that derivatives of this compound can exhibit potent biological activities against various disease targets including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the benzotriazole core followed by hydrogenation or other functionalization steps. Researchers have optimized these synthetic routes to improve yield and selectivity while minimizing environmental impact. These advancements have made large-scale production feasible for industrial applications.

Another area where this compound has gained attention is in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of new polymeric materials with unique mechanical and thermal properties. These polymers are being investigated for use in high-performance composites and advanced coatings.

In conclusion, 4,5,6,7-tetrahydro-1H-1,2,< span=style= " font -weight :bold; ">3 -benzotriazole continues to be a subject of intense research due to its structural versatility and wide range of applications. With ongoing advancements in synthetic methods and material science , this compound is expected to play an increasingly important role in both academic research and industrial development.